Cas no 75155-65-6 ( )

• Product Name: &nbsp
• CAS No: 75155-65-6
• MF: C₅₄H₄₈Cl₆S₆
• MW: 1102.06692123413
• CID: 981561
• PubChem ID: 331412
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5,6-hexakis[(4-chlorophenyl)methylsulfanylmethyl]benzene
• NSC-323750
• DTXSID50317978
• NSC323750
• 75155-65-6
•  

• Inchi： 1S/C54H48Cl6S6/c55-43-13-1-37(2-14-43)25-61-31-49-50(32-62-26-38-3-15-44(56)16-4-38)52(34-64-28-40-7-19-46(58)20-8-40)54(36-66-30-42-11-23-48(60)24-12-42)53(35-65-29-41-9-21-47(59)22-10-41)51(49)33-63-27-39-5-17-45(57)18-6-39/h1-24H,25-36H2
• InChI Key： MDRANWHWPPEQEZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSCC1C(CSCC2C=CC(=CC=2)Cl)=C(CSCC2C=CC(=CC=2)Cl)C(CSCC2C=CC(=CC=2)Cl)=C(CSCC2C=CC(=CC=2)Cl)C=1CSCC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 1098.02184
• Monoisotopic Mass: 1098.021145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 66
• Rotatable Bond Count: 24
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.3
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 0